Cas no 34985-37-0 ((S)-(-)-2-Methylbutylamine)

(S)-(-)-2-Methylbutylamine structure
(S)-(-)-2-Methylbutylamine structure
Product Name:(S)-(-)-2-Methylbutylamine
CAS No:34985-37-0
MF:C5H13N
MW:87.1634213924408
MDL:MFCD00064430
CID:89116
PubChem ID:2724272
Update Time:2025-04-18

(S)-(-)-2-Methylbutylamine Chemical and Physical Properties

Names and Identifiers

    • S(-)-2-methyl-1-butylamine
    • (S)-(-)-2-Methylbutylamine
    • (S)-(-)-1-Amino-2-methylbutane
    • (S)-(?)-2-Methyl-1-butylamine
    • (2S)-2-methylbutan-1-amine
    • 2-methylbutan-1-amine
    • (S)-1-Amino-2-methylbutane
    • 2-METHYLBUTYLAMINE, (S)-
    • (S)-(-)-2-Methyl-1-butylamine
    • UNII-D8Q8RZF45X
    • NS00087817
    • EN300-2977538
    • 1-Butanamine, 2-methyl-, (2S)-
    • EINECS 252-307-6
    • 20626-52-2
    • S)-(-)-2-METHYLBUTYLAMINE
    • 2(S)-methylbutylamine
    • (S)-2-METHYL-1-BUTANAMINE
    • AKOS006238137
    • 2-Methyl-1-butanamine #
    • A822495
    • (s)-1-amino-2-methyl-butane
    • (2S)-2-methyl-1-butylamine
    • (S)-(-)-2-Methylbutylamine, 95%
    • J-019822
    • MFCD00064430
    • (S)-2-Methylbutylamine, (-)-
    • [(2S)-2-methylbutyl]amine
    • 1-BUTANAMINE, 2-METHYL-, (S)-
    • Q27276251
    • AS-60354
    • (S)-2-methylbutan-1-amine
    • (S)-2-METHYL-1-BUTYLAMINE
    • 34985-37-0
    • (S)-2-Methylbutylamine
    • D8Q8RZF45X
    • S-(-)-2-Methylbutylamine
    • DTXSID301311845
    • (2S)-2-METHYLBUTYLAMINE
    • DB-031994
    • G77772
    • MDL: MFCD00064430
    • Inchi: 1S/C5H13N/c1-3-5(2)4-6/h5H,3-4,6H2,1-2H3/t5-/m0/s1
    • InChI Key: VJROPLWGFCORRM-YFKPBYRVSA-N
    • SMILES: NC[C@@H](C)CC
    • BRN: 1718807

Computed Properties

  • Exact Mass: 87.10489
  • Monoisotopic Mass: 87.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 27.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.738 g/mL at 25 °C(lit.)
  • Boiling Point: 40-45 °C/12 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:53.6°F
    Degrees Celsius:12°C
  • Refractive Index: n20/D 1.4126(lit.)
  • Water Partition Coefficient: Fully miscible in water.
  • PSA: 26.02
  • LogP: 1.69150
  • Solubility: Soluble in water
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]20/D −5.9°, neat

(S)-(-)-2-Methylbutylamine Security Information

(S)-(-)-2-Methylbutylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M222448-10mg
(S)-(-)-2-Methylbutylamine
34985-37-0
10mg
$ 50.00 2022-06-04
TRC
M222448-50mg
(S)-(-)-2-Methylbutylamine
34985-37-0
50mg
$ 95.00 2022-06-04
TRC
M222448-100mg
(S)-(-)-2-Methylbutylamine
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100mg
$ 135.00 2022-06-04
abcr
AB179798-250 mg
(S)-(-)-2-Methylbutylamine, 98%; .
34985-37-0 98%
250 mg
€76.40 2023-07-20
abcr
AB179798-1 g
(S)-(-)-2-Methylbutylamine, 98%; .
34985-37-0 98%
1 g
€175.00 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
241407-1G
(S)-(-)-2-Methylbutylamine
34985-37-0 95%
1G
¥1027.2 2022-02-24
Key Organics Ltd
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(2S)-2-methylbutan-1-amine
34985-37-0 >97%
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£245.00 2025-02-08
Enamine
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$28.0 2025-03-19
Enamine
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$42.0 2025-03-19
Enamine
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